![molecular formula C26H24N2O6S3 B4577775 3,3'-sulfonylbis(N-benzylbenzenesulfonamide)](/img/structure/B4577775.png)
3,3'-sulfonylbis(N-benzylbenzenesulfonamide)
Overview
Description
'3,3'-sulfonylbis(N-benzylbenzenesulfonamide)' is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. This compound is also known as 'SBB' and has been synthesized using several methods. The purpose of
Scientific Research Applications
Radical Processes and Sulfur Dioxide Insertion
Research demonstrates the utilization of sulfonamides in the generation of benzosultams through radical processes involving the insertion of sulfur dioxide. This method facilitates the efficient production of sulfonated benzosultams, highlighting the versatility of sulfonamides in synthetic organic chemistry and potential applications in material science and pharmaceuticals (Zhou, Xia, & Wu, 2017).
Antitumor Applications
Sulfonamide-focused libraries have been evaluated for their antitumor properties, with certain compounds advancing to clinical trials due to their potent cell cycle inhibitory effects. This research underscores the therapeutic potential of sulfonamides in oncology, particularly in the development of novel anticancer agents (Owa et al., 2002).
Pro-apoptotic Effects in Cancer Cells
Studies on sulfonamide derivatives have shown significant pro-apoptotic effects in cancer cells, mediated through the activation of specific signaling pathways. This highlights the potential of sulfonamides in the design of targeted cancer therapies (Cumaoğlu et al., 2015).
Chiral Fluorinating Agents
Sulfonamides have been employed in the synthesis of novel chiral fluorinating agents, indicating their utility in the creation of enantioselective compounds. Such agents are crucial in various fields of chemistry, including pharmaceuticals and agrochemicals (Sun, Liu, & Tang, 2008).
Carbonic Anhydrase Inhibition
Research into benzene- and tetrafluorobenzenesulfonamides, obtained via click chemistry, has revealed their efficacy as inhibitors of carbonic anhydrase isozymes. This is particularly relevant in the development of treatments for conditions such as glaucoma, edema, and certain neurological disorders (Pala et al., 2014).
Supramolecular Chemistry and Chiral Discrimination
The study of N-phenylbenzenesulfonamides has provided insights into their preferential conformations and intermolecular hydrogen bonding, contributing to the understanding of supramolecular assemblies and chiral discrimination in crystalline structures. This is critical for the design of molecular materials with specific optical and electronic properties (Kikkawa et al., 2019).
Properties
IUPAC Name |
N-benzyl-3-[3-(benzylsulfamoyl)phenyl]sulfonylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O6S3/c29-35(30,23-13-7-15-25(17-23)36(31,32)27-19-21-9-3-1-4-10-21)24-14-8-16-26(18-24)37(33,34)28-20-22-11-5-2-6-12-22/h1-18,27-28H,19-20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOEYVZGXTLYBPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)C3=CC(=CC=C3)S(=O)(=O)NCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O6S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
556.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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